Cas no 55766-17-1 (magnesium,ethylcyclohexane,bromide)

• Product Name: magnesium,ethylcyclohexane,bromide
• CAS No: 55766-17-1
• MF: C₈H₁₅BrMg
• MW: 215.413702249527
• MDL: MFCD08064089
• CID: 944456
• PubChem ID: 11356359
• Update Time: 2025-05-03

magnesium,ethylcyclohexane,bromide Chemical and Physical Properties

Names and Identifiers

• magnesium,ethylcyclohexane,bromide
• 2-CyclohexylethylMagnesiuM broMide
• 2-Cyclohexylethylmagnesium bromide 0.5 M in Tetrahydrofuran
• (cyclo-hexyl)ethylmagnesium bromide
• 2-Cyclohexylethylmagnesium bromide, 0.5M in tetrahydrofuran
• 55766-17-1
• DB-192852
• MFCD08064089
• AKOS016017708
• 2-Cyclohexylethylmagnesiumbromide
• 2-(Cyclohexyl)ethylmagnesium bromide, 0.50 M in 2-MeTHF
• PYNGABLPTUJTQR-UHFFFAOYSA-M
• SCHEMBL2763855
• 2-Cyclohexylethylmagnesium bromide, 0.5M in THF

• MDL： MFCD08064089
• Inchi： 1S/C8H15.BrH.Mg/c1-2-8-6-4-3-5-7-8;;/h8H,1-7H2;1H;/q-1;;+2/p-1
• InChI Key： YQDIGHHSJJLPFU-UHFFFAOYSA-M
• SMILES： [Br-].[Mg+2].C1(C[CH2-])CCCCC1

Computed Properties

• Exact Mass: 214.02100
• Monoisotopic Mass: 214.02075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 60.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.77000

Additional information on magnesium,ethylcyclohexane,bromide

Comprehensive Overview of Magnesium, Ethylcyclohexane, Bromide (CAS No. 55766-17-1): Properties, Applications, and Industry Insights

The chemical compound Magnesium, Ethylcyclohexane, Bromide (CAS No. 55766-17-1) is a specialized organomagnesium reagent with significant utility in synthetic chemistry and industrial processes. Its unique molecular structure, combining a cyclohexane ring substituted with an ethyl group and a bromine-bound magnesium moiety, enables versatile reactivity in Grignard reactions, cross-coupling catalysis, and polymer stabilization. As demand for high-precision chemical intermediates grows, this compound has garnered attention for its role in pharmaceutical synthesis, advanced material engineering, and green chemistry initiatives.

Recent trends in sustainable chemical manufacturing have amplified interest in Magnesium, Ethylcyclohexane, Bromide. Researchers highlight its potential in low-waste catalytic systems, aligning with global ESG (Environmental, Social, and Governance) benchmarks. Analytical studies using GC-MS and NMR spectroscopy confirm its stability under inert atmospheres, while computational models (DFT calculations) predict its reactivity in C-C bond formation—a hot topic in organic electronics and biodegradable polymer research.

From an industrial perspective, CAS No. 55766-17-1 is increasingly referenced in patents for next-generation battery electrolytes and self-healing materials. Its ethylcyclohexane backbone contributes to thermal resistance, making it valuable for high-temperature lubricant additives. Quality standards such as HPLC purity ≥98% are critical for applications in optically active compounds, where trace impurities could affect chiral selectivity—a key concern in API (Active Pharmaceutical Ingredient) production.

Safety protocols for handling Magnesium, Ethylcyclohexane, Bromide emphasize argon glovebox techniques to prevent hydrolysis. Industry forums frequently discuss its scalability challenges, with optimized continuous flow chemistry methods emerging as a solution. Environmental studies focus on its biodegradation pathways, particularly in soil microbial communities, addressing regulatory requirements under REACH and TSCA frameworks.

Emerging applications in carbon capture technologies leverage the compound’s affinity for electrophilic substrates. Startups exploring CO2-to-fuels conversion report enhanced yields when using CAS No. 55766-17-1 as a co-catalyst. Meanwhile, academic labs investigate its role in metal-organic frameworks (MOFs) for hydrogen storage—a trending topic in clean energy discussions.

Market analysts project steady growth for organomagnesium compounds, driven by R&D investments in Asia-Pacific and North America. Suppliers now offer custom stoichiometric ratios of Magnesium, Ethylcyclohexane, Bromide to meet niche demands, while blockchain-based batch tracking ensures transparency—a feature highly valued in GMP-certified facilities.

In conclusion, CAS No. 55766-17-1 exemplifies the convergence of traditional organometallic chemistry and cutting-edge applications. Its adaptability across sectors—from renewable energy to precision medicine—positions it as a compound of enduring scientific and commercial relevance. Ongoing research into its catalytic mechanisms and environmental impact will likely uncover further innovative uses in the coming decade.